2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 3-phenyl-2-propenyl ester

• IUPAC Name: 3-phenylprop-2-enyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
• InChI: InChI=1S/C18H16O4/c19-16-10-8-15(13-17(16)20)9-11-18(21)22-12-4-7-14-5-2-1-3-6-14/h1-11,13,19-20H,12H2
• InChI Key: GRZQNEYQRVPNRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCOC(=O)C=CC2=CC(=C(C=C2)O)O
• Molecular Formula: C18H16O4
• DSSTOX Substance ID: DTXSID10736449
• Molecular Weight: 296.3 g/mol
• CAS No.: 115610-79-2

Description

“2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 3-phenyl-2-propenyl ester” is a chemical compound with the molecular formula C18H16O4. It may also be referred to as “Cinnamyl (E)-3-(3,4-dihydroxyphenyl)acrylate”, “3,4-Dihydroxycinnamic acid 3- phenyl-2-propenyl ester” or "3-(3,4-Dihydroxyphenyl)propenoic acid".

Scientific Research Applications

Cancer Chemoprevention

• Chemopreventive Agent : A derivative of 2-Propenoic acid, specifically 3-(4'-geranyloxy-3'-methoxyphenyl)-2-trans propenoic acid, has shown promise as a cancer chemopreventive agent, particularly in colon and tongue cancers. It exhibits biological effects closely related to cancer growth and development (Curini et al., 2006).

Conformational Studies

• Conformational Analysis : The conformations of related compounds like E-2-phenyl-3(2′-furyl)propenoic acid have been studied using NMR spectroscopy in various solvents, providing insights into their structural behavior (Forgó et al., 2005).

Anti-inflammatory Activities

• Anti-inflammatory Effects : New phenolic compounds structurally similar to 2-Propenoic acid have been isolated from Eucommia ulmoides Oliv., showing modest inhibitory activities on LPS-induced NO production in macrophage cells. This suggests potential anti-inflammatory applications (Ren et al., 2021).

Structural Analysis

• X-ray Crystallographic Analysis : The structure of a related compound, caffeic acid phenethyl ester, has been confirmed by single-crystal X-ray diffraction. This provides a foundation for understanding the structural properties of similar compounds (Son et al., 2001).

Mass Spectrometry and Synthesis

• Mass Spectral Fragmentation : Studies have been conducted on the mass spectrometric behavior of isopropylthio/phenylthiosuccinic acid esters, which are related to 2-Propenoic acid. These studies provide valuable insights into their fragmentation patterns (Xu et al., 2000).

Vibration Spectrum Analysis

• Polymorph Conformational Impact : The conformational difference in polymorphs of a related compound, 2-cyano-3-(3,4-methylenedioxyphenyl)-2-propenoic acid, has shown significant effects on vibration and Raman spectrum, indicating the importance of structural variation on spectral properties (Todori et al., 1994).